Cas no 216979-52-1 (Pyridine,2,3-diethynyl-)

• Product Name: Pyridine,2,3-diethynyl-
• CAS No: 216979-52-1
• MF: C₉H₅N
• MW: 127.142701864243
• CID: 243376
• PubChem ID: 10630494
• Update Time: 2025-04-19

Pyridine,2,3-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,3-diethynyl-
• Pyridine, 2,3-diethynyl- (9CI)
• SCHEMBL981103
• diethynylpyridine
• 2,3-diethynylpyridine
• 216979-52-1

• Inchi： 1S/C9H5N/c1-3-8-6-5-7-10-9(8)4-2/h1-2,5-7H
• InChI Key： MICZGSDPOZUBDZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#C)C=1C#C

Computed Properties

• Exact Mass: 127.04225
• Monoisotopic Mass: 127.042199164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89